Cas no 2092021-25-3 (3-hydroxy-3-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanenitrile)

• Product Name: 3-hydroxy-3-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanenitrile
• CAS No: 2092021-25-3
• MF: C₇H₆F₃N₃O
• MW: 205.137251377106
• CID: 6034232
• PubChem ID: 131620457
• Update Time: 2025-06-10

3-hydroxy-3-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-3-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanenitrile
• EN300-1955525
• 3-hydroxy-3-[3-(trifluoromethyl)-1H-pyrazol-4-yl]propanenitrile
• 2092021-25-3

• Inchi： 1S/C7H6F3N3O/c8-7(9,10)6-4(3-12-13-6)5(14)1-2-11/h3,5,14H,1H2,(H,12,13)
• InChI Key： ASUFYYGNKUOCAN-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=NN1)C(CC#N)O)(F)F

Computed Properties

• Exact Mass: 205.04629631g/mol
• Monoisotopic Mass: 205.04629631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 72.7Ų

Additional information on 3-hydroxy-3-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanenitrile

Introduction to 3-Hydroxy-3-(Trifluoromethyl)-1H-Pyrazol-4-Ylpropanenitrile (CAS No. 2092021-25-3)

3-Hydroxy-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanenitrile, also known by its CAS number 2092021-25-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazoles, which are five-membered aromatic heterocycles containing two nitrogen atoms. The presence of a trifluoromethyl group and a hydroxyl group introduces unique electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of 3-hydroxy-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanenitrile typically involves multi-component reactions or metal-catalyzed coupling processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint and improving yield. For instance, researchers have explored the use of palladium catalysts in the formation of the pyrazole ring, which has shown promising results in terms of both regioselectivity and scalability.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and acetonitrile. Its stability under various conditions has been thoroughly investigated, with studies indicating that it remains stable under neutral and mildly acidic conditions but undergoes decomposition in strong basic environments.

The application of 3-hydroxy-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanenitrile spans across multiple domains. In the pharmaceutical industry, it serves as a key intermediate in the synthesis of bioactive compounds targeting various diseases. Recent studies have highlighted its potential as an inhibitor of kinase enzymes, which are implicated in cancer progression. Additionally, its trifluoromethyl group contributes to enhanced pharmacokinetic properties, such as improved bioavailability and reduced toxicity.

In materials science, this compound has been explored for its potential as a building block in the development of advanced materials, including organic semiconductors and stimuli-responsive polymers. The hydroxyl group provides sites for functionalization, enabling the creation of versatile materials with tailored properties.

Recent research has also focused on the environmental impact of 3-hydroxy-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanenitrile. Studies have assessed its biodegradability under aerobic and anaerobic conditions, revealing that it undergoes slow degradation due to its stable aromatic structure. However, efforts are underway to develop eco-friendly degradation pathways using microbial consortia or enzymatic catalysts.

In conclusion, 3-hydroxy-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanenitrile (CAS No. 2092021-25-) stands out as a versatile compound with diverse applications across chemistry and pharmacology. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable asset for future research and development endeavors.